Cas no 80676-35-3 (1-(4-Chloromethylphenyl)-2-phenylethane)

• Product Name: 1-(4-Chloromethylphenyl)-2-phenylethane
• CAS No: 80676-35-3
• MF: C₁₅H₁₅Cl
• MW: 230.732603311539
• MDL: MFCD02093918
• CID: 90782
• PubChem ID: 2733990
• Update Time: 2025-05-30

1-(4-Chloromethylphenyl)-2-phenylethane Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloromethylphenyl)-2-phenylethane
• 1-(Chloromethyl)-4-(2-phenylethyl)benzene
• 4-Chloromethylbibenzyl
• 4-Chloromethyldibenzyl
• 4-(Chloromethyl)-1,2-diphenylethane
• 1-(chloromethyl)-4-phenethylbenzene
• 1-[chloromethyl]-4-(2-phenylethyl)benzene
• 4-(chloromethyl)dibenzyl
• 4-Chlormethyl-bibenzyl
• 4-chloromethyl-bibenzyl
• 4-phenethylbenzyl chloride
• Bibenzyl,4-(chloromethyl)-(6CI,7CI)
• 80676-35-3
• 4-(Chloromethyl)bibenzyl
• AKOS027380756
• KPTSLALCCGBCOB-UHFFFAOYSA-N
• AS-76458
• DTXSID20370070
• 1-(4-Chloromethyl)-2-phenylethane
• MFCD02093918
• SCHEMBL2990802

• MDL： MFCD02093918
• Inchi： 1S/C15H15Cl/c16-12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13/h1-5,8-11H,6-7,12H2
• InChI Key： KPTSLALCCGBCOB-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.08600
• Monoisotopic Mass: 230.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.0980 (rough estimate)
• Melting Point: 37-38°C
• Boiling Point: 300.06°C (rough estimate)
• Flash Point: 144.1°C
• Refractive Index: 1.6281 (estimate)
• PSA: 0.00000
• LogP: 4.21060
• Solubility: Not determined

1-(4-Chloromethylphenyl)-2-phenylethane Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 34-36
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Additional information on 1-(4-Chloromethylphenyl)-2-phenylethane

1-(4-Chloromethylphenyl)-2-phenylethane (CAS No. 80676-35-3)

The compound 1-(4-Chloromethylphenyl)-2-phenylethane (CAS No. 80676-35-3) is a synthetic organic compound with a unique structure that combines aromatic and aliphatic components. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and specialty chemicals. The molecule consists of a phenyl group attached to a chloromethyl-substituted benzene ring, creating a structure that exhibits interesting electronic and steric properties.

Recent studies have highlighted the importance of 1-(4-Chloromethylphenyl)-2-phenylethane in the development of advanced materials. Researchers have explored its role as a precursor for the synthesis of functional polymers and high-performance composites. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be used to create self-healing polymer networks with enhanced mechanical properties. The chloromethyl group in the molecule acts as a reactive site, enabling covalent cross-linking during polymerization processes.

In the pharmaceutical industry, 1-(4-Chloromethylphenyl)-2-phenylethane has been investigated as a potential drug delivery agent. Its unique structure allows for the attachment of bioactive molecules, making it a promising candidate for targeted drug delivery systems. A 2022 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound could enhance the solubility and bioavailability of poorly soluble drugs, thereby improving therapeutic efficacy.

The synthesis of 1-(4-Chloromethylphenyl)-2-phenylethane involves a multi-step process that typically begins with the chlorination of toluene derivatives. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of palladium-catalyzed coupling reactions has significantly reduced reaction times and improved yields compared to traditional methods.

One of the most exciting developments involving 1-(4-Chloromethylphenyl)-2-phenylethane is its application in nanotechnology. Scientists have utilized this compound to create surface-modified nanoparticles with improved stability and functionality. A 2023 study in *Nano Letters* showed that these nanoparticles could be used for imaging and targeted therapy in cancer treatment, offering new possibilities for personalized medicine.

Despite its promising applications, the handling and storage of 1-(4-Chloromethylphenyl)-2-phenylethane require careful consideration due to its chemical reactivity. Proper safety protocols must be followed to ensure safe handling in laboratory and industrial settings. Additionally, ongoing research is focused on understanding its environmental impact and developing sustainable methods for its production and disposal.

In conclusion, 1-(4-Chloromethylphenyl)-2-phenylethane (CAS No. 80676-35-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working on cutting-edge materials, pharmaceuticals, and nanotechnology. As advancements continue to emerge, this compound is poised to play an even more significant role in shaping future innovations.